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Compound of Interest

Compound Name: Oxindanac

CAS No.: 99910-67-5

Cat. No.: B10780774

Get Quote

Part 1: Executive Safety Assessment
Compound Identity & Critical Distinction
Oxindanac is a pharmacologically active organic acid (dihydro-indene derivative) originally

developed as a COX inhibitor for anti-inflammatory applications.[1]

CRITICAL WARNING: Do not confuse Oxindanac (the pharmaceutical research compound)

with Oxidan™ or similar trade names for peracetic acid-based disinfectants. The safety

protocols for these are radically different. This guide addresses the pharmaceutical solid

(powder) form.

Hazard Profile (OEB Assignment)
As a discontinued Phase III clinical candidate, Oxindanac demonstrates significant biological

activity. In the absence of a specific Occupational Exposure Limit (OEL), we apply the

Precautionary Principle.

Occupational Exposure Band (OEB):Band 3 (Potent: 10–100 µg/m³ estimated).
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Primary Routes of Entry: Inhalation of dust/aerosols, accidental ingestion, and dermal

absorption.

Toxicological Concerns:

Systemic: Gastrointestinal toxicity (ulceration risk common to NSAIDs).

Reproductive: Potential fetal toxicity (characteristic of COX inhibitors).

Irritation: Respiratory tract and ocular irritant.[2][3]

Part 2: Personal Protective Equipment (PPE) Matrix
The selection of PPE is not static; it is task-dependent. Use the following matrix to determine

the required protection level based on your specific experimental workflow.

Table 1: Task-Based PPE Requirements
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Part 3: Gowning & De-Gowning Workflow
Proper gowning is a self-validating system. If you gown incorrectly, you contaminate the clean

side; if you de-gown incorrectly, you contaminate yourself.

The "Clean-to-Dirty" Logic
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The following diagram illustrates the logical flow of gowning to prevent cross-contamination.

START: Anteroom / Clean Area

1. Shoe Covers
(Don while stepping over line)

2. Hand Hygiene
(Wash + Dry)

3. Inner Gloves
(Nitrile, Taped to cuffs if high risk)

4. Body Protection
(Tyvek Gown/Lab Coat)

5. Respiratory/Eye PPE
(N95/Goggles or PAPR)

6. Outer Gloves
(Extended cuff over gown sleeve)

ENTER: Designated Work Zone
(Fume Hood/Biosafety Cabinet)

 Verification Check

1. Remove Outer Gloves
(Inside-out technique)

 EXIT PROCEDURE

2. Remove Gown
(Roll inside-out, do not shake)

3. Remove Eye/Resp Protection
(Handle by straps only)

4. Remove Inner Gloves
(Inspect hands for residue)

5. Wash Hands
(Soap/Water 20s)

Click to download full resolution via product page
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Figure 1: Sequential logic for donning (gowning) and doffing (de-gowning) PPE to maintain

containment integrity.

Part 4: Engineering Controls & Handling Protocols
PPE is the last line of defense. The primary barrier must be engineering controls.

Containment Hierarchy
Primary:Chemical Fume Hood or Powder Containment Balance Enclosure.

Requirement: Face velocity 80–100 fpm.

Technique: Work at least 6 inches inside the sash.

Secondary:HEPA Filtration.

If using vacuum lines for filtration/drying, ensure an in-line HEPA filter is installed to protect

building vacuum systems.

Solubilization Protocol (Minimizing Exposure)
Oxindanac is typically soluble in organic solvents (DMSO, Ethanol).

Weighing: Weigh the solid in a tared vial inside the hood. Cap the vial before removing it

from the balance.

Solvent Addition: Add solvent via syringe or pipette through the slightly opened cap or

septum to minimize aerosol generation.

Vortexing: Vortex only tightly capped vials. Check for leaks before removing from the hood.

Part 5: Emergency Response & Disposal
Exposure Response

Inhalation: Immediately move to fresh air. If breathing is difficult, seek medical attention. Alert

the facility Safety Officer.
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Skin Contact:

Remove contaminated PPE immediately.[4]

Wash skin with soap and tepid water for 15 minutes. (Avoid hot water, which opens pores

and increases absorption).[5]

Do not scrub harshly (abrasion breaches the skin barrier).

Eye Contact: Flush with eyewash station for 15 minutes, holding eyelids open.

Waste Disposal
Solid Waste: Collect all gloves, weigh boats, and contaminated paper towels in a yellow

biohazard/chem-waste bag labeled "Cytotoxic/Potent Drug Waste".

Liquid Waste: Segregate into "Non-Halogenated Organic Solvents + Trace Drugs". Do not

pour down the drain.

Decontamination: Wipe down work surfaces with a surfactant (detergent) followed by 70%

Ethanol. Oxindanac is an organic acid; alkaline detergents are effective for cleaning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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